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Trimethoxymethane: Chemical Properties &
Safety Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Trimethoxymethane

Cat. No.: S1491746

The following table consolidates quantitative data for easy reference, primarily based on information from a

chemical database [1].

Property Value | Description

CAS No. 149-73-5 [1]

Molecular Formula CaH100s3 [1]

Molecular Weight 106.12 g/mol [1]

Physical Form Clear, colorless liquid [1]
Boiling Point 101-102 °C (lit.) [1]
Density 0.97 g/mL at 25 °C (lit.) [1]
Flash Point 60 °F (approximately 16 °C) [1]
Melting Point -53 °C [1]

Vapor Pressure 23.5 mm Hg at 20 °C [1]
Water Solubility 10 g/L (hydrolysis) [1]
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Property Value | Description

Hazard Statements H225: Highly flammable liquid and vapor. H319: Causes serious eye
(GHS) irritation. [1]

Precautionary P210, P233, P240, P241, P242, P305+P351+P338 [1]

Statements

Storage Temp. Store below +30°C. [1]

Autoignition 255 °C [1]

Temperature

Explosive Limit 1.4-44.6%(V) [1]

Safety & Handling FAQs

Based on the available data, here are answers to anticipated frequently asked questions.

Q1: What are the primary safety hazards when working with Trimethoxymethane? The two most
critical hazards are its high flammability and its tendency to be moisture sensitive [1]. It has a very low

flash point (16°C) and can form flammable vapor-air mixtures. It is also a skin and eye irritant [1].

Q2: How should Trimethoxymethane be stored? Containers must be kept tightly closed in a dry, well-

ventilated place and stored below 30°C [1]. It is incompatible with strong acids and strong oxidizing agents

[1].

Q3: What should I do if Trimethoxymethane is exposed to moisture? Trimethoxymethane is moisture
sensitive and undergoes hydrolysis upon contact with water [1]. This likely degrades the compound and may

impact its performance in synthesis. Always use anhydrous conditions and ensure equipment is dry.

Troubleshooting Common Experimental Issues

Issue: Low yield or unwanted side reactions during synthesis.
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e Possible Cause: Decomposition due to moisture.

¢ Solution: Confirm that the reaction environment is strictly anhydrous. Ensure all glassware is
thoroughly dry and that solvents are anhydrous grade. Use an inert atmosphere (e.g., nitrogen or
argon) if necessary [1].

Issue: Presence of unexpected impurities in the product.

e Possible Cause: Reaction with atmospheric moisture during work-up or purification.
¢ Solution: Perform all work-up and purification steps in a controlled, moisture-free environment.
Consider using a drying tube to protect the reaction from air.

General Handling Workflow

The diagram below outlines a basic logical workflow for safely handling Trimethoxymethane in a lab

setting.
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1. Review SDS and Hazards

2. Prepare Dry Glassware
and Anhydrous Solvents

3. Work in Fume Hood
with Proper PPE

4. Ensure No Ignition
Sources Present

5. Transfer in Inert
Atmosphere if Needed

6. Store Properly in
Sealed Container

Click to download full resolution via product page

Advice for Finding More Detailed Information
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The information provided here is a foundational overview. For the specific experimental protocols and in-

depth troubleshooting guides you require, I suggest you:

e Consult the Official SDS: Always obtain and thoroughly review the most recent Safety Data Sheet
(SDS) from your chemical supplier, as it contains legally mandated and highly detailed safety and
handling instructions.

e Search Specialized Databases: Look for synthesis methods and handling notes in scientific
databases like Reaxys or SciFinder, which often include procedures from peer-reviewed literature.

e Review Literature: Search for articles in organic chemistry journals that use Trimethoxymethane as
a reagent, as the methods section often contains practical handling tips.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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